Thiazole, 5-(methoxymethyl)-4-methyl-

• CAS No.: 30935-41-2
• Molecular Formula: C6H9NOS
• Molecular Weight: 143.21 g/mol
• IUPAC Name: 5-(methoxymethyl)-4-methyl-1,3-thiazole
• InChI: InChI=1S/C6H9NOS/c1-5-6(3-8-2)9-4-7-5/h4H,3H2,1-2H3
• InChI Key: MFEUJZJXIZFGPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)COC

Description

Thiazole, 5-(methoxymethyl)-4-methyl- is a useful research compound. Its molecular formula is C6H9NOS and its molecular weight is 143.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Methyl-5-thiazolecarbaldehyde (J. Amer. Chem. Soc., 1982, 104, 4934-4943) was reduced using aluminium isopropoxide in 2-propanol. The resulting alcohol was treated with sodium hydride in dimethoxyethane and iodomethane was added. Distillation gave the title compound.

Synthesis routes and methods II

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Synthesis routes and methods III

Procedure details

A solution of 3.2 g. of 2-amino-5-methoxymethyl-4-methylthiazole in 100 ml. of dry tetrahydrofuran was brought to reflux and a solution of 6 g. of ethylnitrite in 75 ml. of dry tetrahydrofuran was added dropwise to the refluxing solution. After refluxing an additional 5 hours, the mixture was cooled and evaporated to give an oil. The oil was extracted into hexane and the hexane solution was evaporated to dryness to give 5-methoxymethyl-4-methylthiazole.